Cas no 2138201-39-3 (4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde
• CAS No: 2138201-39-3
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 5840952
• PubChem ID: 165840257
• Update Time: 2025-06-08

4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745940
• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde
• 2138201-39-3
• 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H8N2O2S/c13-4-8-3-7(5-15-8)10-12-11-9(14-10)6-1-2-6/h3-6H,1-2H2
• InChI Key： XIWNZULWFAXTOQ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1=NN=C(C2CC2)O1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde

Research Briefing on 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde (CAS: 2138201-39-3)

In recent years, the compound 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde (CAS: 2138201-39-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a cyclopropyl group and a thiophene-carbaldehyde moiety in its structure enhances its reactivity and potential for interaction with biological targets. Recent studies have explored its role as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced bioactivity.

One of the most notable findings in recent research is the compound's potential as a scaffold for the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Preliminary in vitro studies have demonstrated that derivatives of 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde exhibit promising inhibitory activity against specific kinase isoforms, suggesting its utility in targeted therapy development.

Another area of interest is the compound's application in antimicrobial drug discovery. Researchers have synthesized a series of analogs and evaluated their efficacy against a panel of bacterial and fungal pathogens. The results indicate that certain derivatives exhibit potent antimicrobial activity, particularly against drug-resistant strains, highlighting the compound's potential in addressing the growing challenge of antimicrobial resistance.

In addition to its biological activities, recent advancements in the synthetic methodology of 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde have been reported. Novel catalytic systems and green chemistry approaches have been employed to improve the yield and purity of the compound, making it more accessible for large-scale applications. These developments are expected to facilitate further exploration of its pharmacological potential.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while retaining its bioactivity. Collaborative efforts between academic and industrial researchers are crucial to advancing this compound from the bench to the clinic.

In conclusion, 4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)thiophene-2-carbaldehyde represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action and evaluate its efficacy in preclinical models, paving the way for its eventual application in therapeutic development.